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Compound of Interest

Compound Name: Zirconium(1V) Propoxide

Cat. No.: B1204390

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the chemical properties and
reactivity of Zirconium(lV) propoxide. This organometallic compound, a key precursor in
materials science and catalysis, is explored in detail, with a focus on its physical
characteristics, reactivity, and handling protocols.

Core Chemical Properties

Zirconium(lV) propoxide, also known as zirconium n-propoxide or tetra-n-propyl zirconate, is
a colorless to pale yellow, slightly viscous liquid with an alcohol-like odor.[1][2] It is commonly
supplied as a 70% solution in 1-propanol.[3][4] The compound is highly sensitive to moisture
and will react slowly with water or humid air.[1][5]

Physicochemical Data

A summary of the key quantitative properties of Zirconium(lV) propoxide is presented in the
tables below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula C12H2804Zr [1]
Molecular Weight 327.57 g/mol [1][2]
CAS Number 23519-77-9 [1]
Appearance C.olorles§ to pale yeII.ow, (1176}

slightly viscous solution
Odor Alcohol-like [1][2]
Physical Property Value Reference(s)
Melting Point -55.00 °C [1]
Boiling Point 208 °C at 0.1 mm Hg [11[31[4]
Density 1.058 g/mL at 20 °C [1]
1.044 g/mL at 25 °C [3]
Refractive Index n20/D 1.454 [1]
n20/D 1.451 [3]
Flash Point 83 °F (28.3 °C) [1]

Vapor Pressure

19.4 hPa at 20 °C

[1]

Solubility

Soluble in alcohol and toluene.

Not miscible in water.

[1]

Reactivity Profile

Zirconium(lV) propoxide is a reactive organometallic compound, primarily characterized by its

susceptibility to hydrolysis and its utility in condensation reactions.[7]

Hydrolysis
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The most significant reaction of Zirconium(lV) propoxide is its hydrolysis upon contact with
water. This reaction leads to the formation of zirconium dioxide (zirconia, ZrOz) and propanol.
The overall reaction can be represented as:

Zr(OCH2CH2CHs)a + 2H20 — ZrOz + 4CHsCH2CH20H[7]

This hydrolysis reaction is the fundamental step in the sol-gel process for producing zirconia-
based materials.[7][8] The reaction is sensitive to moisture, and controlled addition of water is
crucial for managing the resulting material's properties.[1][5] Acetic acid can be used to modify
the precursor and control the hydrolysis kinetics.[9]

Condensation Reactions

Zirconium(lV) propoxide can undergo condensation reactions, which involve the formation of
zirconium-oxygen-zirconium (Zr-O-Zr) bonds.[7] These reactions, often catalyzed by acids or
bases, are essential in the polymerization process that transforms the initial sol into a gel
network during sol-gel synthesis.[7]

Thermal Decomposition

Upon heating, Zirconium(lV) propoxide will decompose. Thermal decomposition can release
irritating and toxic gases, including carbon monoxide and carbon dioxide.[10][11] The thermal
decomposition of the zirconium oxyhydroxide intermediate, formed during hydrolysis, proceeds
through amorphous zirconia to metastable tetragonal zirconia and finally to monoclinic zirconia.
[12]

Experimental Protocols

Detailed methodologies for the synthesis and application of Zirconium(lV) propoxide are
crucial for reproducible research and development.

Synthesis of Zirconium(lV) Propoxide

A common laboratory-scale synthesis of Zirconium(lV) propoxide involves the reaction of
zirconium tetrachloride with propanol in the presence of a base, such as ammonia, to
neutralize the hydrochloric acid byproduct.[7][13]

Materials:
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Zirconium(IV) chloride (ZrCla)

Anhydrous n-propanol

Anhydrous toluene (or other inert solvent)

Ammonia gas or a solution of ammonia in propanol

Procedure:

In a nitrogen-filled glovebox, a Schlenk flask is charged with zirconium(1V) chloride and
anhydrous toluene.[13]

e The flask is connected to a Schlenk line and cooled in a water bath.[13]

e A solution of ammonia in n-propanol is added dropwise to the stirred suspension of
zirconium tetrachloride. The reaction is exothermic.[13]

 After the addition is complete, the reaction mixture is stirred at room temperature for a
specified period (e.g., 1 hour).[13]

e The precipitated ammonium chloride is removed by filtration under an inert atmosphere.[13]

e The solvent is removed from the filtrate under reduced pressure to yield the crude
Zirconium(lV) propoxide.[13]

e The product can be purified by vacuum distillation.[1]

Sol-Gel Synthesis of Zirconia Nanoparticles

Zirconium(lV) propoxide is a widely used precursor for the synthesis of zirconium oxide
nanoparticles via the sol-gel method.[7][14]

Materials:
e Zirconium(lV) propoxide solution (e.g., 70% in 1-propanol)

e Anhydrous ethanol or propanol
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» Deionized water
» Acid or base catalyst (e.g., nitric acid or ammonia) (optional)
Procedure:

e Zirconium(lV) propoxide is dissolved in an anhydrous alcohol (e.g., propanol) under
vigorous stirring in an inert atmosphere.[14]

o A mixture of water and alcohol, optionally containing a catalyst, is added dropwise to the
alkoxide solution. The controlled addition of water initiates hydrolysis.[7][14]

e The solution is stirred for a period to allow for hydrolysis and condensation reactions, leading
to the formation of a sol.[14]

e The resulting sol is aged, during which a gel network is formed.

e The gel is then dried to remove the solvent, often through conventional heating or
supercritical drying.[14]

» Finally, the dried gel is calcined at elevated temperatures to remove residual organic matter
and induce crystallization of the zirconia nanoparticles.[14] The calcination temperature
influences the final crystalline phase of the ZrO2.[8]

Visualizing the Reactivity

To better illustrate the chemical processes involving Zirconium(lV) propoxide, the following
diagrams outline the key reaction pathways.

Zirconium(IV) Propoxide Zirconium Dioxide
Zr(OPr)a ZrO2

Propanol
4PrOH
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Caption: Hydrolysis of Zirconium(lV) propoxide.
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Caption: The Sol-Gel process using Zirconium(lV) propoxide.

Handling and Safety

Zirconium(lV) propoxide is a flammable liquid and vapor.[1][10] It is also moisture-sensitive
and should be handled under an inert atmosphere (e.g., nitrogen or argon).[1][5] Personal
protective equipment, including impervious gloves, safety goggles, and protective clothing,
should be worn when handling this chemical.[10][15] Storage should be in a tightly closed
container in a dry, cool, and well-ventilated area away from heat, sparks, and open flames.[11]
In case of fire, dry chemical or dry sand should be used for extinction.[10] The compound may
cause skin and serious eye irritation.[10] Inhalation may cause respiratory irritation,
drowsiness, or dizziness.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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